Cas no 315235-26-8 (N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide)
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-N-acetyl-3-(5-(4-methylbenzylidene)-2,4-dioxothiazolidin-3-yl)propanehydrazide
- 3-Thiazolidinepropanoic acid, 5-[(4-methylphenyl)methylene]-2,4-dioxo-, 2-acetylhydrazide
- 315235-26-8
- (Z)-N'-acetyl-3-(5-(4-methylbenzylidene)-2,4-dioxothiazolidin-3-yl)propanehydrazide
- F0822-0017
- AKOS002207456
- N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide
-
- Inchi: 1S/C16H17N3O4S/c1-10-3-5-12(6-4-10)9-13-15(22)19(16(23)24-13)8-7-14(21)18-17-11(2)20/h3-6,9H,7-8H2,1-2H3,(H,17,20)(H,18,21)
- InChI Key: QAVGYQLZLOPJOR-UHFFFAOYSA-N
- SMILES: S1C(=CC2=CC=C(C)C=C2)C(=O)N(CCC(NNC(C)=O)=O)C1=O
Computed Properties
- Exact Mass: 347.09397721g/mol
- Monoisotopic Mass: 347.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0822-0017-2μmol |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-5μmol |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-10μmol |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-20μmol |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-1mg |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-2mg |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-3mg |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-4mg |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-5mg |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0822-0017-10mg |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide |
315235-26-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide
Professional Introduction to N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide (CAS No. 315235-26-8)
N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide, with the CAS number 315235-26-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex heterocyclic structure, exhibits a unique blend of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of a hydrazide moiety, coupled with an acetyl group and a substituted thiazolidine ring, positions this compound as a promising candidate for further exploration in medicinal chemistry.
The structural framework of N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide incorporates several key features that are highly relevant to modern drug discovery efforts. The thiazolidine ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in biologically active compounds. Its stability and reactivity make it an ideal scaffold for designing molecules with specific pharmacological properties. Additionally, the hydrazide group serves as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.
In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and oxidative stress responses. N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide has been identified as a potential lead compound in this context. Studies have suggested that its structural features may allow it to interact with biological targets involved in inflammation and oxidative damage. For instance, the hydrazide group can participate in hydrogen bonding interactions with protein surfaces, while the acetyl and thiazolidine moieties provide additional binding pockets for molecular recognition.
The synthesis of N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a key intermediate, such as 4-methylbenzaldehyde, which is then used to construct the thiazolidine core through cyclization reactions. Subsequent functionalization steps introduce the hydrazide and acetyl groups, resulting in the desired target molecule. These synthetic strategies not only showcase the versatility of organic chemistry but also demonstrate the importance of efficient synthetic routes in drug development.
From a computational chemistry perspective, N'-acetyl-3-[(5Z)-5-[4-methylphenylmethylidene]-2,4-dioxo1,3-thiazolidin3-yl]propanehydrazide has been subjected to detailed molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided valuable insights into how the compound's structure influences its pharmacological activity. For example, docking simulations have revealed that the hydrazide group can form hydrogen bonds with key residues in protein active sites, while the aromatic ring system engages in π-stacking interactions. Such findings are crucial for rationalizing structure-function relationships and guiding further optimization efforts.
The pharmacological profile of N'-acetyl-3-[(5Z)-5-[[4-methylphenyl]methylidene]-2,4-dioxo1,3-thiazolidin3-yl]propanehydrazide is currently under investigation in several preclinical studies. Initial results have shown promising activity against inflammatory cytokines and oxidative stress markers. These findings are particularly intriguing given the increasing recognition of these pathways as key contributors to various chronic diseases. By targeting these mechanisms, N'-acetyl-3-[(5Z)-5-[[4-methylphenyl]methylidene]-2,4-dioxo1,3-thiazolidin3-yl]propanehydrazide holds potential as a therapeutic agent for conditions such as arthritis and neurodegenerative disorders.
The development of novel drug candidates like N'-acetyl-3-[(5Z) strong>-< strong >5-[ [ strong > < strong > 4 - methylphenyl strong > ] methylidene ] - < strong > 2 strong > , < strong > 4 strong > - dioxo 1 strong > , < strong > 3 strong > - thiazolidin 3 strong > - yl ] propanehydrazide underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists. By integrating synthetic expertise with biological insights, researchers can accelerate the discovery and development of new medicines. The compound exemplifies how structural complexity can be leveraged to achieve desired pharmacological outcomes, paving the way for innovative therapeutic strategies.
In conclusion, N'-acetyl - 3 - [( 5 Z ) - 5 - [ [ 4 - methylphenyl ] methylidene ] - 2 , 4 - dioxo - 1 , 3 - thiazolidin - 3 - yl ] propanehydrazide ( CAS No . < strong > 315235 - 26 - 8 strong > ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this compound and related derivatives, its importance in modern medicine is likely to grow even further.
315235-26-8 (N'-acetyl-3-[(5Z)-5-[(4-methylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanehydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)